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For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium fluoride trihydrate (TBAF trihydrate) is a quaternary ammonium salt

widely utilized in organic synthesis.[1][2] It serves as a versatile reagent, acting as a source of

fluoride ions, a mild base, and a phase transfer catalyst.[1] Its solubility in common organic

solvents makes it an effective alternative to inorganic fluoride sources.[3] This guide provides

an in-depth overview of its core physical properties, outlines standard experimental protocols

for their determination, and illustrates a common application workflow.

Chemical Identity and Structure
Chemical Name: Tetrabutylammonium fluoride trihydrate[4]

Synonyms: TBAF trihydrate, Tetrabutylazanium fluoride trihydrate[1][3]

CAS Number: 87749-50-6[3][4][5]

Molecular Formula: C₁₆H₃₆FN·3H₂O or C₁₆H₄₂FNO₃[1][4][5]

Molecular Weight: 315.51 g/mol [4][5]

The structure consists of a central nitrogen atom bonded to four butyl groups, forming a

tetrabutylammonium cation. This cation is ionically associated with a fluoride anion (F⁻) and

coordinated with three molecules of water.
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Quantitative Physical Properties
The physical properties of TBAF trihydrate have been reported across various commercial and

scientific sources. The following table summarizes these key quantitative data points.

Property Value Source(s)

Appearance
White to off-white crystalline

solid or powder
[1][2]

Melting Point 58 - 63 °C / 136.4 - 145.4 °F [2][3]

Density
0.887 - 1.1 g/cm³ (Discrepancy

in reported values)
Value not found

Solubility

Highly soluble in water,

methanol, THF, DMSO, and

acetonitrile.

Value not found

pH
5.0 – 8.0 (50 g/L aqueous

solution at 25 °C)
Value not found

Water Content 14.00 – 19.00% (Karl Fischer) [1]

Hygroscopicity Hygroscopic solid [1]

Flash Point
Not applicable / Non-

flammable
Value not found

Vapor Pressure Data not available Value not found

Logical Relationship of Properties
The fundamental chemical identity of Tetrabutylammonium fluoride trihydrate dictates its

observable physical properties.
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Core Identity

Macroscopic Physical Properties

Tetrabutylammonium
Fluoride Trihydrate

C₁₆H₄₂FNO₃

[Bu₄N]⁺ F⁻ • 3H₂O

Appearance:
White Crystalline Solid

Melting Point:
58-63 °C

Solubility:
High in Polar Solvents

Hygroscopicity:
Hygroscopic

pH:
5.0-8.0 (aq. solution)
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Start: Silyl-Protected Alcohol

1. Dissolve Substrate
in Anhydrous THF

2. Cool Solution
to 0 °C (Ice Bath)

3. Add TBAF Solution
(1.1-1.5 equiv.) Dropwise

4. Stir and Warm
to Room Temperature

5. Monitor Reaction
(e.g., by TLC)

6. Aqueous Workup
(Quench with Water/Brine)

7. Extract with
Organic Solvent (e.g., DCM)

8. Dry Organic Layer
(e.g., over Na₂SO₄ or MgSO₄)

9. Concentrate
Under Reduced Pressure

10. Purify Crude Product
(e.g., Flash Chromatography)

End: Purified Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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